Bis(2,4-dichlorophenyl) carbonate
Overview
Description
Bis(2,4-dichlorophenyl) carbonate is a biochemical . It is a mono-constituent substance of organic origin .
Molecular Structure Analysis
The molecular formula of this compound is C13H6Cl4O3 . The exact mass is 349.9071 and the molecular weight is 349.99 .Physical and Chemical Properties Analysis
This compound is a solid particulate or powder . The molecular formula is C13H6Cl4O3 .Scientific Research Applications
Synthesis Processes and Polymerization Applications :
- Bis(2,4-dichlorophenyl) carbonate is utilized in the synthesis of various compounds and materials. For instance, it is used in the synthesis of diphenyl carbonate by replacing phosgene, which offers an efficient and high-yielding process (Ri-sheng, 2010).
- It also finds application in the preparation of functional polyterthiophene-appended uranyl-salophen complexes. These complexes are used in electropolymerizations on glassy carbon surfaces to create functionalized conducting polymer films. These films have applications in ion-selective electrodes for direct measurement of monohydrogen phosphate in various settings (Kim et al., 2008).
Development of Novel Molecular Materials :
- Research shows the use of this compound in the synthesis of novel bis and tris radicals. These radicals are crucial for producing new paramagnetic glassy molecular materials, which have potential applications in the field of materials science (Castellanos et al., 2008).
Polyurethane Synthesis :
- This compound is involved in the synthesis of poly(hydroxyurethane)s, which are significant in the development of various polymeric materials. These materials possess unique properties such as high thermal stability and solubility in organic solvents (Kihara & Endo, 1993).
Chemical Synthesis and Reactivity Studies :
- The compound is used in the synthesis of various chemical entities, like phosphate triesters, showcasing its versatility in chemical synthesis and the study of reaction mechanisms (Nakayama & Thompson, 1990).
- Additionally, studies on its reactivities, such as the formation of carbenium salts, have contributed to understanding the chemical behavior and stability of related compounds (Wada et al., 1997).
Environmental and Safety Research :
- While not directly related to this compound, research on related chlorophenyl compounds like DDT (Bis(4-chlorophenyl)-1,1,2-trichloroethane) contributes to environmental and safety studies. This research helps understand the impact and management of chlorinated organic compounds in the environment (Ross, 2005).
Advanced Materials Research :
- It is also used in the synthesis of sulfur-containing polymers, which are key in developing new materials with specific thermal and structural properties (Berti, Celli, & Marianucci, 2002).
Future Directions
While specific future directions for Bis(2,4-dichlorophenyl) carbonate are not mentioned in the search results, related compounds have shown promise in various fields. For example, polyanionic cellulose carbamates synthesized by rapid and efficient homogeneous aminolysis of cellulose carbonate half-esters in an ionic liquid/DMF medium could be promising chiral cation exchangers for HPLC enantiomer separations .
Properties
IUPAC Name |
bis(2,4-dichlorophenyl) carbonate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H6Cl4O3/c14-7-1-3-11(9(16)5-7)19-13(18)20-12-4-2-8(15)6-10(12)17/h1-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBLSZXRYFSCREB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)OC(=O)OC2=C(C=C(C=C2)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H6Cl4O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60181086 | |
Record name | Bis(2,4-dichlorophenyl) carbonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60181086 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
352.0 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
26496-99-1 | |
Record name | Phenol, 2,4-dichloro-, carbonate (2:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=26496-99-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Bis(2,4-dichlorophenyl) carbonate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0026496991 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC50733 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=50733 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | NSC42119 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=42119 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | NSC40481 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=40481 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | Bis(2,4-dichlorophenyl) carbonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60181086 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Bis(2,4-dichlorophenyl) carbonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.043.392 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Bis(2,4-dichlorophenyl) carbonate | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/HB2N5MLM6L | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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